Cas no 1448134-75-5 (2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-[(5-chloropyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one)

• Product Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-[(5-chloropyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one
• CAS No: 1448134-75-5
• MF: C₁₉H₁₈ClN₃O₃S
• MW: 403.882522106171
• CID: 5403667
• Update Time: 2025-06-07

2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-[(5-chloropyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-Benzoxazolylthio)-1-[4-[(5-chloro-2-pyridinyl)oxy]-1-piperidinyl]ethanone
• 2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-[(5-chloropyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one

• Inchi： 1S/C19H18ClN3O3S/c20-13-5-6-17(21-11-13)25-14-7-9-23(10-8-14)18(24)12-27-19-22-15-3-1-2-4-16(15)26-19/h1-6,11,14H,7-10,12H2
• InChI Key： GRJYWARTFCPWJV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(OC2=NC=C(Cl)C=C2)CC1)CSC1=NC2=CC=CC=C2O1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 577.3±60.0 °C(Predicted)
• pka: 1.49±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-[(5-chloropyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one

Introduction to 2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-[(5-chloropyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one (CAS No. 1448134-75-5)

The compound 2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-[(5-chloropyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one, identified by its CAS number 1448134-75-5, represents a significant advancement in the realm of medicinal chemistry. This intricate molecular structure, featuring a benzoxazole sulfanyl moiety linked to a piperidine ring via an ethanone bridge, has garnered attention for its potential in therapeutic applications. The presence of a chloropyridine group further enhances its pharmacological profile, making it a compound of considerable interest for researchers exploring novel drug candidates.

In recent years, the development of small-molecule inhibitors targeting specific biological pathways has been a cornerstone of pharmaceutical innovation. The benzoxazole scaffold is well-documented for its role in various bioactive molecules, often contributing to their binding affinity and selectivity. The sulfanyl group attached to the benzoxazole ring introduces additional interactions with biological targets, potentially modulating enzyme activity or receptor binding. This structural motif has been explored in the context of anti-inflammatory, antiviral, and anticancer therapies, underscoring its versatility.

The piperidine component of the molecule is another key feature that contributes to its pharmacological potential. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and interact with neurotransmitter systems. The specific substitution pattern in this compound, particularly the 4-(5-chloropyridin-2-yl)oxy group, suggests a targeted interaction with cellular machinery involved in signal transduction or metabolic processes. This design rationale aligns with current trends in drug discovery, where precise molecular targeting is essential for optimizing therapeutic efficacy.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. The sulfanyl group can participate in hydrogen bonding and hydrophobic interactions, which are critical for stabilizing protein-ligand complexes. In particular, the benzoxazol-2-ylsulfanyl moiety in this compound may facilitate binding to proteins such as kinases or transcription factors, which are often implicated in disease pathways. Such interactions could lead to the development of novel inhibitors with therapeutic potential.

The chloropyridine substituent adds another layer of complexity to the compound's pharmacophore. Chlorine atoms are frequently incorporated into drug molecules due to their ability to enhance binding affinity through dipole-dipole interactions and halogen bonding. The 5-chloropyridin-2-yl)oxy group in this compound may interact with specific residues in target proteins, thereby modulating enzyme activity or receptor function. This feature has been exploited in various drug classes, including kinase inhibitors and antiviral agents.

From a synthetic chemistry perspective, the preparation of 2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-[(5-chloropyridin-2-yl)oxy]piperidin-1-yl}ethan-1-one presents an intriguing challenge. The synthesis involves multiple steps, including functional group transformations and regioselective reactions, which require careful optimization. Advanced synthetic methodologies such as transition-metal catalysis and organometallic chemistry have been employed to construct the complex core structure efficiently. These synthetic strategies not only highlight the compound's structural complexity but also demonstrate the ingenuity of modern chemical synthesis.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as a modulator of cellular processes. Its molecular structure suggests potential interactions with enzymes involved in inflammation and oxidative stress pathways. These pathways are implicated in various chronic diseases, making this compound a candidate for further investigation in therapeutic contexts such as neurodegenerative disorders or cardiovascular diseases.

The integration of computational chemistry and high-throughput screening (HTS) has accelerated the discovery process for novel bioactive molecules like 1448134-75-5. Molecular docking studies have been conducted to predict potential binding modes of this compound with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental efforts by identifying lead compounds that warrant further exploration.

Future directions for research on 2-(1,3-benzoxazol-2-ylsulfanyl)-1-{4-[\ (5-chloropyridin\ -2\ -yl)oxy]pip\ eridin\ -1\ -yl}ethan\ -1\ -one include detailed pharmacokinetic studies and preclinical evaluations to assess its safety and efficacy profiles. Additionally\ , structural modifications aimed at enhancing potency or selectivity could be explored using combinatorial chemistry or library-based approaches\ . The ultimate goal is to translate these promising preclinical findings into clinical applications that benefit patients worldwide.